Cas no 1070774-52-5 ((2S)-2,4-Dimethyl-4-pentenoic Acid)

(2S)-2,4-Dimethyl-4-pentenoic acid is a chiral unsaturated carboxylic acid characterized by its stereospecific (S)-configuration at the C-2 position. This compound is of interest in organic synthesis and pharmaceutical research due to its structural features, which include a reactive pentenoic acid backbone and two methyl substituents that influence steric and electronic properties. Its chiral nature makes it a valuable intermediate for asymmetric synthesis, particularly in the preparation of bioactive molecules. The compound’s unsaturated bond offers versatility for further functionalization, such as hydrogenation or conjugation reactions. High enantiomeric purity and consistent batch-to-batch quality are critical advantages for applications requiring precise stereochemical control.
(2S)-2,4-Dimethyl-4-pentenoic Acid structure
1070774-52-5 structure
Product Name:(2S)-2,4-Dimethyl-4-pentenoic Acid
CAS No:1070774-52-5
MF:C7H12O2
MW:128.168982505798
CID:4570301
PubChem ID:25058579
Update Time:2025-05-21

(2S)-2,4-Dimethyl-4-pentenoic Acid Chemical and Physical Properties

Names and Identifiers

    • (2S)-2,4-Dimethyl-4-pentenoic Acid
    • Inchi: 1S/C7H12O2/c1-5(2)4-6(3)7(8)9/h6H,1,4H2,2-3H3,(H,8,9)/t6-/m0/s1
    • InChI Key: WQBDUHHOENCMGP-LURJTMIESA-N
    • SMILES: C(O)(=O)[C@@H](C)CC(C)=C

(2S)-2,4-Dimethyl-4-pentenoic Acid Pricemore >>

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Additional information on (2S)-2,4-Dimethyl-4-pentenoic Acid

1070774-52-5: (2S)-2,4-Dimethyl-4-pentenoic Acid

The compound 1070774-52-5, also known as (2S)-2,4-Dimethyl-4-pentenoic Acid, is a naturally occurring organic compound that has garnered significant attention in recent years due to its unique chemical properties and diverse applications. This compound belongs to the family of alpha,beta-unsaturated carboxylic acids, which are known for their role in various biological processes and industrial applications.

Structural Insights and Synthesis

(2S)-2,4-Dimethyl-4-pentenoic Acid is characterized by its chiral center at the second carbon atom, which imparts optical activity to the molecule. The structure consists of a five-carbon chain with a double bond between carbons 4 and 5, along with methyl groups attached at carbons 2 and 4. This configuration not only influences the physical properties of the compound but also plays a crucial role in its biological activity.

The synthesis of 1070774-52-5 has been extensively studied, with researchers exploring both enzymatic and chemical methods. Recent advancements have focused on improving the enantioselectivity of the synthesis process to meet the growing demand for high-purity enantiomers in pharmaceutical and cosmetic industries.

Applications in Food Industry

One of the most notable applications of (2S)-2,4-Dimethyl-4-pentenoic Acid is in the food industry, where it serves as a natural flavor enhancer. The compound is commonly used to impart a citrus-like flavor to beverages and food products. Its ability to enhance taste without altering the nutritional profile makes it a preferred choice over artificial flavoring agents.

Recent studies have also explored the use of this compound in extending the shelf life of perishable food items. By incorporating 1070774-52-5 into food packaging materials, researchers have observed a significant reduction in oxidative degradation, thereby preserving the quality and safety of food products.

Role in Cosmetics and Personal Care Products

In the cosmetics industry, (2S)-2,4-Dimethyl-4-pentenoic Acid is valued for its skin-soothing properties. It is often used in moisturizers, sunscreens, and anti-aging products due to its ability to penetrate the skin deeply and provide long-lasting hydration. The compound's anti-inflammatory properties also make it effective in treating conditions such as eczema and rosacea.

Recent research has highlighted the potential of this compound in combating photoaging caused by UV radiation. Studies conducted on human skin models have shown that 1070774-52-5 can inhibit the production of matrix metalloproteinases (MMPs), which are enzymes responsible for breaking down collagen and elastin fibers in the skin.

Pharmaceutical Applications

The pharmaceutical industry has also benefited from the unique properties of (2S)-2,4-Dimethyl-4-pentenoic Acid. The compound has been investigated for its potential as an anti-inflammatory agent, with studies showing promising results in reducing inflammation in animal models.

Additionally, recent research has explored the use of this compound in drug delivery systems. Its ability to form stable complexes with various drugs has led to its application in targeted drug delivery, enhancing bioavailability and reducing side effects.

Environmental Impact and Sustainability

The environmental impact of 1070774-52-5 has also been a topic of interest among researchers. Studies have shown that the compound is biodegradable under aerobic conditions, making it an eco-friendly alternative to synthetic additives.

In conclusion, (2S)-2,4-Dimethyl-4-pentenoic Acid (1070774-52-5) is a versatile compound with applications spanning across multiple industries. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, continue to drive innovation and expand its potential uses.

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